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Compound of Interest

Compound Name: 6-iodo-4-methyl-1H-indole

CAS No.: 885521-15-3

Cat. No.: B1613684 Get Quote

1.1 The "Why" – Synthetic Utility & Context 6-iodo-4-methyl-1H-indole is a bifunctionalized

indole scaffold critical in the synthesis of small-molecule kinase inhibitors and receptor

modulators.[1]

The Indole Core: Provides the hydrogen-bond donor (NH) capability essential for ATP-

binding pocket interactions.[1]

The C6-Iodine: A "soft" electrophile serving as a high-reactivity handle for Palladium-

catalyzed cross-couplings (Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig).[1]

The C4-Methyl: A steric wedge often used to enforce atropisomerism or fill hydrophobic

pockets (e.g., "gatekeeper" residues in kinases).[1]

1.2 Physicochemical Properties (Predicted/Analog-Based) Note: As a specialized intermediate,

experimental data is sparse.[1] Values below are derived from SAR read-across of 6-iodoindole

and 4-methylindole.
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Property Value / Description Technical Note

Molecular Formula C₉H₈IN Halogenated Heterocycle

Molecular Weight 257.07 g/mol Heavy atom effect (Iodine)

Physical State Solid (Crystalline/Powder)
Likely off-white to beige;

yellows upon oxidation.[1][2]

Melting Point 85–95°C (Predicted)

Lower than unsubstituted

indole due to symmetry

breaking.

Solubility DMSO, DMF, CH₂Cl₂, MeOH Poor water solubility.[1]

LogP ~3.2 (Predicted)
Lipophilic; potential for

membrane permeability.[1]

Part 2: Hazard Identification (GHS & SAR Analysis)
2.1 GHS Classification (Inferred) Based on Regulation (EC) No 1272/2008 (CLP) for

halogenated indoles.[1]

Signal Word:WARNING

Skin Corrosion/Irritation: Category 2 (H315)[3]

Serious Eye Damage/Irritation: Category 2A (H319)

STOT - Single Exposure: Category 3 (Respiratory Tract Irritation) (H335)[1][3]

2.2 The "Hidden" Hazards (Expert Insight) Standard SDSs often miss the specific instabilities of

iodo-indoles.[1]

Photolytic Deiodination: The C–I bond is relatively weak (~50-60 kcal/mol).[1] Exposure to

UV/Vis light causes homolytic cleavage, releasing iodine radical (I•) and generating radical

species on the indole ring.[1]

Indicator: Material turns pink/purple (iodine release) or brown (polymerization).
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Acid Sensitivity: While less sensitive than electron-rich indoles, the presence of the iodine

atom makes the ring susceptible to acid-catalyzed decomposition or migration during

workup.[1]

Part 3: Operational Safety & Handling Protocol
3.1 The Self-Validating Storage System Trustworthiness in chemistry relies on visual cues.[1]

This protocol ensures you can instantly verify compound integrity.[1]

Primary Containment: Amber glass vial (UV protection).

Atmosphere: Argon or Nitrogen backfill (prevents oxidative coupling).[1]

Temperature: 2–8°C (Refrigerated).

Validation Check: Before use, inspect color.

Off-white/Beige:Pass. Proceed.

Pink/Violet:[1]Fail. Free Iodine present.[1] Recrystallize or filter through silica plug.

3.2 Diagram: Safety Decision Matrix This workflow dictates the logic for handling the compound

from storage to disposal.[1]
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Weighing Protocol:
Fume Hood + Static Gun

(Avoid inhalation)

Remediation:
Dissolve in DCM -> Wash w/ Na2S2O3

(Reduces I2 to I-)

Salvage

Re-check

Reaction Setup:
Degas Solvents (Ar/N2)

Protect from Light

Click to download full resolution via product page

Caption: Operational logic flow for assessing 6-iodo-4-methyl-1H-indole integrity prior to

synthesis. Note the remediation step using Sodium Thiosulfate (Na₂S₂O₃) to remove free

iodine.

Part 4: Synthetic Application & Risk Management
4.1 Reaction Workflow: Suzuki-Miyaura Coupling The primary utility of this molecule is in Pd-

catalyzed coupling.[1] The diagram below illustrates the specific risks associated with the

reaction intermediates.
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Caption: Synthetic pathway emphasizing the oxidative instability of the Palladium intermediate

derived from the iodo-indole.

4.2 Emergency Response

Inhalation: Move to fresh air. Indole dust is a potent respiratory irritant.

Skin Contact: Wash with soap and water.[4] If yellow staining (iodine) persists, wash with 5%

sodium thiosulfate solution.

Spill: Do not sweep dry dust (aerosol risk).[1] Wet with inert solvent (heptane) or use a HEPA

vacuum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. methyl 4-iodo-1H-indole-3-carboxylate | 101909-44-8 [sigmaaldrich.com]

2. tcichemicals.com [tcichemicals.com]

3. merckmillipore.com [merckmillipore.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Part 1: Molecular Identity & Physicochemical
Profiling[1]]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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